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Compound of Interest

Compound Name: 2'-Azido-2'-deoxycytidine

CAS No.: 51034-68-5

Cat. No.: B1195721

Get Quote

An In-Depth Technical Guide to 2'-Azido-2'-deoxycytidine: A Nucleoside Analog for Research

Applications

Introduction
2'-Azido-2'-deoxycytidine is a synthetically derived nucleoside analog of deoxycytidine. Its

defining structural feature is the replacement of the 2'-hydroxyl group on the deoxyribose sugar

with a chemically versatile azido (-N₃) group. This modification positions the molecule as a

potent tool for researchers in virology, oncology, and molecular biology. As an antimetabolite, it

interferes with the fundamental processes of nucleic acid synthesis, leading to the inhibition of

DNA replication and, consequently, cell growth or viral propagation.[1] This guide, intended for

researchers and drug development professionals, provides a comprehensive overview of its

chemical properties, dual-pronged mechanism of action, key research applications, and

detailed experimental protocols from the perspective of a senior application scientist.

Chemical and Physical Properties
The unique chemical identity of 2'-Azido-2'-deoxycytidine underpins its biological activity. The

small, sterically unobtrusive azido group at the 2' position is a key feature, allowing the

molecule to be recognized and processed by various cellular and viral enzymes. Furthermore,
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this azido moiety serves as a bioorthogonal handle, enabling "click chemistry" reactions for

molecular labeling and diagnostics.[2][3]

Property Value Source(s)

Molecular Formula C₉H₁₂N₆O₄ [4]

Molecular Weight 268.23 g/mol [2]

IUPAC Name

4-amino-1-[(2R,4S,5R)-4-

azido-5-

(hydroxymethyl)oxolan-2-

yl]pyrimidin-2-one

[2]

CAS Number 86840-35-9 [2]

Synonyms 2'-azido-dC, N3-dC [2]

Physical Form
Typically supplied as a solid or

in solution
[2]

Storage Conditions
Store at -20°C in a dark, dry

environment
[2]

Spectroscopic Data (λmax) ~271 nm [2]

Mechanism of Action: A Dual-Pronged Approach
2'-Azido-2'-deoxycytidine exerts its biological effects primarily through two distinct but

complementary mechanisms following its conversion to phosphorylated forms within the cell.

The initial phosphorylation step is often the rate-limiting factor in its activation.[5][6]

Metabolic Activation Pathway
For 2'-Azido-2'-deoxycytidine to become active, it must be sequentially phosphorylated by

host cell kinases to its monophosphate, diphosphate, and ultimately, its active triphosphate

form. This bioactivation is critical; the nucleoside itself does not inhibit polymerases.[1][7] The

process is initiated by deoxycytidine kinase (dCK), an enzyme whose activity level can

significantly influence the compound's potency and is a common factor in the development of

resistance.[8][9]
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Fig 1. Metabolic activation and targets of 2'-Azido-2'-deoxycytidine.

Pillar 1: Inhibition of DNA Replication via Chain
Termination
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The primary mechanism of action is the disruption of DNA synthesis.[7] The active triphosphate

form, 2'-azido-2'-deoxycytidine triphosphate (N₃-dCTP), structurally mimics the natural

nucleotide deoxycytidine triphosphate (dCTP). This allows it to be recognized and incorporated

by cellular or viral DNA polymerases into a growing DNA strand.[7][10] However, the presence

of the 2'-azido group prevents the formation of the necessary 3'-5' phosphodiester bond with

the subsequent nucleotide, effectively terminating the elongation of the DNA chain. This leads

to the accumulation of truncated DNA fragments and halts the replication process.[1]

Pillar 2: Inhibition of Ribonucleotide Reductase
A secondary, yet significant, mechanism involves the diphosphate metabolite, 2'-azido-dCDP.

This molecule has been shown to be an inhibitor of ribonucleotide reductase (RNR).[1][5] The

RNR enzyme is essential for converting ribonucleoside diphosphates into deoxyribonucleoside

diphosphates, the building blocks for DNA synthesis. By inhibiting RNR, 2'-azido-dCDP

depletes the intracellular pools of dNTPs, further hampering DNA replication and synergizing

with the chain termination mechanism.

Applications in Research
Antiviral Research
2'-Azido-2'-deoxycytidine has demonstrated in vitro activity against a range of DNA viruses.

Its ability to halt DNA replication makes it a subject of interest for viruses that rely on this

process for their life cycle.

Virus Family/Species Reported Activity Source(s)

Herpesviridae

Active against Herpes Simplex

Virus 1 & 2 (HSV-1, HSV-2),

and Varicella-Zoster Virus

(VZV).

[7][11]

Papillomaviridae/Polyomavirid

ae

Shown to inhibit DNA

replication in polyoma-infected

cells.

[1]

A Senior Scientist's Field Perspective: Distinguishing from 4'-Azidocytidine (Balapiravir)
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It is critical for researchers to distinguish 2'-Azido-2'-deoxycytidine from a related analog, 4'-

azidocytidine (R1479). The prodrug of R1479, known as Balapiravir, was advanced into clinical

trials for RNA viruses like Hepatitis C (HCV) and Dengue virus.[12] These trials were ultimately

halted due to a lack of efficacy and safety signals during long-term dosing.[12][13][14] The

clinical failure of Balapiravir should not be directly extrapolated to 2'-Azido-2'-deoxycytidine.

The structural difference—the position of the azido group (2' vs. 4')—profoundly impacts which

polymerases the active triphosphate form interacts with and its mechanism of action. While

Balapiravir's story provides a cautionary tale on the challenges of developing nucleoside

analogs (e.g., toxicity, delivery), the distinct biological profile of 2'-Azido-2'-deoxycytidine
warrants its independent investigation, particularly against DNA viruses.

Cancer Research and Cell Biology
Given its fundamental role as a DNA synthesis inhibitor, 2'-Azido-2'-deoxycytidine is also a

tool for cancer and cell biology research. It reversibly inhibits cell growth by interfering with

DNA replication, making it useful for cell cycle synchronization studies and as a potential

cytotoxic agent against rapidly dividing cancer cells.[1][7]

Experimental Protocols for the Application Scientist
The following protocols are designed to be self-validating systems, with built-in controls and

clear endpoints to ensure data integrity.

Protocol 1: In Vitro Antiviral Efficacy Assessment (CPE
Reduction Assay)
This assay determines the concentration of the compound required to inhibit virus-induced

cytopathic effect (CPE) by 50% (EC₅₀).

Preparation

Experiment Analysis1. Seed Cells
(e.g., Vero, 96-well plate)

2. Prepare Serial Dilutions
of 2'-Azido-2'-deoxycytidine 3. Add Compound Dilutions

and Control Wells
4. Infect Cells with Virus

(e.g., HSV-1)
5. Incubate

(3-5 days, until CPE in controls)
6. Stain Viable Cells
(e.g., Crystal Violet) 7. Quantify Absorbance 8. Calculate EC50
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Click to download full resolution via product page

Fig 2. Workflow for a Cytopathic Effect (CPE) Reduction Assay.

Methodology:

Cell Seeding: Seed a suitable host cell line (e.g., Vero cells for HSV-1) into a 96-well

microtiter plate at a density that will form a confluent monolayer after 24 hours.

Compound Preparation: Prepare a 2x working stock of 2'-Azido-2'-deoxycytidine in cell

culture medium. Perform serial half-log₁₀ dilutions to create a range of concentrations.

Plate Setup:

Test Wells: Remove the overnight culture medium from the cells and add 100 µL of each

compound dilution in triplicate.

Virus Control (VC): Add 100 µL of medium without the compound. These wells will be

infected and should show maximum CPE.

Cell Control (CC): Add 100 µL of medium without the compound. These wells will not be

infected and should show no CPE.

Infection: Add 100 µL of virus suspension (at a multiplicity of infection, MOI, calculated to

cause 80-100% CPE in 3-5 days) to all wells except the Cell Control wells. Add 100 µL of

medium to the CC wells.

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator until the Virus Control wells

exhibit ~90% CPE.

Staining: Discard the supernatant. Stain the remaining viable cells with a 0.1% Crystal Violet

solution for 10-15 minutes. Gently wash the wells with water to remove excess stain and

allow the plate to dry.

Quantification: Solubilize the stain in each well using 100 µL of methanol. Read the

absorbance at 570 nm using a plate reader.
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Data Analysis: Calculate the percentage of CPE inhibition for each concentration relative to

the controls. Plot the percentage of inhibition against the compound concentration and use

non-linear regression analysis to determine the EC₅₀ value.

Causality and Self-Validation: The inclusion of both Virus Control (VC) and Cell Control (CC)

wells is non-negotiable. The CC wells validate the health of the cell monolayer throughout the

experiment, while the VC wells confirm that the virus is suitably infectious. A successful assay

is one where CC wells show high viability and VC wells show low viability.

Protocol 2: Cellular Cytotoxicity Assessment (MTS/MTT
Assay)
This protocol determines the 50% cytotoxic concentration (CC₅₀), the concentration at which

the compound reduces cell viability by half.

Methodology:

Cell Seeding: Seed cells in a 96-well plate as described in Protocol 1.

Compound Addition: After 24 hours, remove the medium and add 100 µL of fresh medium

containing serial dilutions of 2'-Azido-2'-deoxycytidine. Include "cells only" control wells

with no compound.

Incubation: Incubate the plate for a duration equivalent to the antiviral assay (e.g., 3-5 days).

Viability Assessment: Add 20 µL of MTS reagent (or MTT, followed by a solubilization step) to

each well. Incubate for 1-4 hours at 37°C.

Quantification: Measure the absorbance at 490 nm.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control wells.

Plot viability against compound concentration to determine the CC₅₀ value using non-linear

regression.

Calculating the Selectivity Index (SI): The therapeutic window of a potential antiviral is

estimated by its Selectivity Index. It is a critical metric for gauging whether a compound's

antiviral activity occurs at concentrations below those that are toxic to the host cell.
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SI = CC₅₀ / EC₅₀

An SI value greater than 10 is generally considered indicative of promising, specific antiviral

activity.

Key Considerations in Drug Development and
Research

Mechanisms of Resistance: A primary concern for all nucleoside analogs is the potential for

resistance development. For cytidine analogs, this often arises from the downregulation or

mutation of the activating enzyme, deoxycytidine kinase (dCK).[8][9][15] When designing

long-term experiments or interpreting unexpected results, researchers should consider

assaying dCK expression or activity in their cell models.

Chemical Synthesis: The synthesis of 2'-azido-nucleosides can be challenging. Modern

methods often involve a diazotransfer reaction on a more accessible 2'-amino precursor,

which offers a robust route to obtaining the desired compound.[16] Other strategies rely on

the condensation of a protected sugar with a silylated base.[17]

Conclusion
2'-Azido-2'-deoxycytidine is a multifaceted nucleoside analog with a well-defined dual

mechanism of action centered on the inhibition of DNA synthesis. Its utility as a research tool in

virology and cell biology is clear, providing a means to probe the intricacies of DNA replication.

While it shares a name with clinically tested analogs, its unique 2'-azido substitution confers a

distinct biological profile that merits independent investigation. By employing validated

protocols and maintaining an awareness of its metabolic activation pathway and potential

resistance mechanisms, researchers can effectively leverage 2'-Azido-2'-deoxycytidine to

advance our understanding of viral diseases and cellular proliferation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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